Cas no 13501-76-3 ((3-Chloropropyl)methyl-diethoxysilane)

• Product Name: (3-Chloropropyl)methyl-diethoxysilane
• CAS No: 13501-76-3
• MF: C₈H₁₉ClO₂Si
• MW: 210.77376294136
• MDL: MFCD05663910
• CID: 87026
• PubChem ID: 253660542
• Update Time: 2025-11-02

(3-Chloropropyl)methyl-diethoxysilane Chemical and Physical Properties

Names and Identifiers

• (3-Chloropropyl)diethoxy(methyl)silane
• (3-chloropropyl)diethoxymethylsilane
• (3-chloropropyl)methyl-diethoxysilane
• 3-CHLOROPROPYLMETHYLDIETHOXYSILANE
• 3-chloropropyl-diethoxy-methylsilane
• 3-ChloropropylMethydiethoxy silane
• Methyldiethoxy(3-chloropropyl)silane
• GAMMA-CHLOROPROPYLMETHYLDIETHOXYSILANE
• Silane,(3-chloropropyl)diethoxymethyl-
• gama-Chloropropyl Methyl Diethoxy Silane
• 3-Methyldiethoxysilyl-1-chloropropane (3-Chloropropyl)diethoxymethylsilane
• CHLOROPROPYL METHYL DIETHOXYSILANE
• C8H19ClO2Si
• KSC777I7L
• Jsp002129
• KEZMLECYELSZDC-UHFFFAOYSA-N
• 3-chloropropylmethyldiethoxylsilane
• EBD23713
• 3-chloropr
• C3092
• AKOS008901354
• MFCD05663910
• DTXSID00159204
• SCHEMBL56370
• FT-0689265
• Silane, (3-chloropropyl)diethoxymethyl-
• EINECS 236-828-6
• A887768
• FS-4937
• YDH-701
• UNII-95WZX4A6PF
• S04585
• 13501-76-3
• 95WZX4A6PF
• D89541
• 3-chloropropyl methyldiethoxysilane
• CS-0196697
• 3- Chloropropylmethyldiethoxysilane
• EC 236-828-6
• DTXCID9081695
• (3-Chloropropyl)methyl-diethoxysilane

• MDL： MFCD05663910
• Inchi： 1S/C8H19ClO2Si/c1-4-10-12(3,11-5-2)8-6-7-9/h4-8H2,1-3H3
• InChI Key： KEZMLECYELSZDC-UHFFFAOYSA-N
• SMILES： ClCCC[Si](C)(OCC)OCC

Computed Properties

• Exact Mass: 210.08400
• Monoisotopic Mass: 210.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.956
• Melting Point: No data available
• Boiling Point: 109°C/30mmHg(lit.)
• Flash Point: 79.6 °C
• Refractive Index: 1.4232
• PSA: 18.46000
• LogP: 2.76030

(3-Chloropropyl)methyl-diethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Material Chemicals Electrical Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on (3-Chloropropyl)methyl-diethoxysilane

Comprehensive Guide to (3-Chloropropyl)methyl-diethoxysilane (CAS No. 13501-76-3): Properties, Applications, and Market Insights

(3-Chloropropyl)methyl-diethoxysilane (CAS No. 13501-76-3) is a versatile organosilicon compound widely used in industrial and research applications. This silane coupling agent is particularly valued for its unique chemical structure, which combines a reactive chloropropyl group with hydrolyzable ethoxy groups. The compound is often referred to by its alternative names, such as Methyl(3-chloropropyl)diethoxysilane or Diethoxy(3-chloropropyl)methylsilane, in various technical documents.

The molecular formula of (3-Chloropropyl)methyl-diethoxysilane is C8H19ClO2Si, with a molecular weight of 210.77 g/mol. It typically appears as a colorless to pale yellow liquid with a characteristic odor. The compound's boiling point ranges between 200-205°C, and it has a density of approximately 0.98 g/cm³ at 25°C. These physical properties of (3-Chloropropyl)methyl-diethoxysilane make it suitable for various formulation processes.

One of the primary applications of (3-Chloropropyl)methyl-diethoxysilane is as a silane coupling agent for surface modification. The compound's dual functionality allows it to bond organic polymers to inorganic materials, making it invaluable in composite materials manufacturing. Recent studies have highlighted its growing importance in green energy applications, particularly in the development of advanced materials for solar panels and energy storage devices, addressing current market demands for sustainable technologies.

In the field of adhesives and sealants, 13501-76-3 serves as a crucial additive that enhances the bonding strength between dissimilar materials. The compound's ability to improve moisture resistance has made it particularly valuable in construction applications, where durability under varying environmental conditions is essential. This aligns with current industry trends toward weather-resistant building materials.

The synthesis of (3-Chloropropyl)methyl-diethoxysilane typically involves the reaction of methyltrichlorosilane with 3-chloropropanol in the presence of ethanol. This production process has been optimized in recent years to improve yield and reduce environmental impact, responding to the chemical industry's focus on green chemistry principles. Manufacturers are increasingly adopting cleaner production methods to meet stringent environmental regulations.

Market analysis indicates steady growth in demand for (3-Chloropropyl)methyl-diethoxysilane, particularly in the Asia-Pacific region where construction and electronics manufacturing are expanding rapidly. The compound's role in electronic encapsulation materials has become increasingly important with the proliferation of 5G technology and IoT devices, creating new opportunities for application development.

From a safety perspective, proper handling of CAS 13501-76-3 requires standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in cool, dry places away from strong oxidizing agents. These storage recommendations for (3-Chloropropyl)methyl-diethoxysilane are consistent with general chemical safety protocols and industry best practices.

Recent innovations have explored the use of (3-Chloropropyl)methyl-diethoxysilane in biomedical applications, particularly in the development of functionalized surfaces for diagnostic devices. This emerging application area aligns with current research trends in biomedical materials science and presents exciting possibilities for future development.

Quality control for 13501-76-3 typically involves gas chromatography analysis to ensure purity levels meet industry standards. The compound is generally available in technical grade (95-98% purity) and higher purity grades for specialized applications. These specifications of (3-Chloropropyl)methyl-diethoxysilane are critical for end-users in precision manufacturing processes.

Environmental considerations for (3-Chloropropyl)methyl-diethoxysilane include its biodegradability profile and potential aquatic toxicity. Manufacturers are actively developing more eco-friendly variants in response to growing concerns about chemical sustainability, reflecting broader industry shifts toward greener alternatives.

In conclusion, (3-Chloropropyl)methyl-diethoxysilane (CAS No. 13501-76-3) remains a critical material in multiple industries due to its unique chemical properties and versatile applications. As technology advances and new applications emerge, this compound continues to demonstrate its value in addressing contemporary challenges in materials science and industrial chemistry.